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Fluconazole Susceptibility Testing & Interpretation

For reliable results, it's crucial to follow standardized methods. The table below outlines the consensus

interpretive criteria for fluconazole and Candida species.

Parameter Susceptible (S)
Susceptible-Dose Dependent
(SDD)

Resistant (R)

MIC
Breakpoint
(μg/mL)

≤ 8 [1] 16 - 32 [1] ≥ 64 [1]

Disk Diffusion
(mm)

≥ 19 [1] 15 - 18 [1] ≤ 14 [1]

Clinical
Implication

High likelihood of treatment
success with standard

doses [1].

Likely responds to higher doses
(e.g., 800 mg load, then 400

mg/day) [1].

High likelihood of
treatment failure

[1].

Key PK/PD
Ratio

Dose/MIC ratio ≥ 25 is

predictive of a positive
outcome [1].
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Species-Specific Considerations:

Candida albicans, C. tropicalis, C. parapsilosis: Typically show high susceptibility rates [2].
Candida glabrata: Often exhibits elevated MICs (SDD or resistant) and may show cross-resistance

to other azoles [1] [3].
Candida krusei: Considered intrinsically resistant to fluconazole [1].

Candida auris: Over 90% of isolates are resistant to fluconazole (MIC ≥32 μg/mL) [3] [4]. Tentative
breakpoints are based on those for related species and expert opinion [4].

Detailed Broth Microdilution Protocol

The CLSI broth microdilution method (M27) is the reference standard [5] [6].

1. Reagent and Medium Preparation

Antifungal Stock: Prepare fluconazole reagent-grade powder in sterile distilled water at a stock
concentration of 10,000 μg/mL. Store frozen at -70°C in single-use aliquots [6].

Test Medium: Use RPMI 1640 medium buffered to pH 7.0 with 0.165 M MOPS [5] [6].
Preparation of Plates/Tubes: Perform twofold serial dilutions of fluconazole in the medium. The

final test concentration range should typically cover 0.125 μg/mL to 64 μg/mL or higher [5]. Prepared
trays can be stored frozen (-20°C or -70°C) until use.

2. Inoculum Preparation and Incubation

Strain Subculturing: Subculture isolates twice on Sabouraud dextrose agar for 24 hours at 35°C [5]

[6].
Inoculum Standardization: Pick five colonies of ≥1 mm diameter and suspend in saline. Adjust the

turbidity spectrophotometrically to a 0.5 McFarland standard, which yields a working inoculum of 0.5 x
10³ to 2.5 x 10³ CFU/mL after dilution in the test medium [6].

Inoculation and Incubation: Add the standardized inoculum to the drug-containing trays. Incubate at
35°C for 48 hours (24 hours may be sufficient for some species, but 48 hours is standard) [5].

3. MIC Endpoint Reading

Read the MIC visually as the lowest concentration that produces an 80% reduction in growth
compared to the drug-free growth control well [6].

The following diagram illustrates the core workflow for the reference broth microdilution method.
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Begin Broth Microdilution

Prepare Drug Dilutions
(Twofold in RPMI-1640/MOPS)

Standardize Inoculum
(0.5 McFarland → 0.5-2.5x10³ CFU/mL)

Inoculate Trays with
Standardized Inoculum

Incubate at 35°C
for 48 hours

Read Visual MIC Endpoint
(80% Growth Inhibition)

Interpret per CLSI Guidelines

Click to download full resolution via product page

Troubleshooting Common Issues

Here are solutions to frequently encountered problems in the lab.
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Problem Possible Causes Recommended Solutions

Trailing Growth [6] Partial inhibition of growth
over a wide MIC range;

common with azoles.

Use the 80% inhibition endpoint at 48h. Consider a
fluorescent method (CFDA) that quantifies viability

to provide a clearer endpoint [6].

Low-High MIC
Phenotype [6]

Discordant MICs (e.g.,

Susceptible at 24h,
Resistant at 48h).

Rely on the 48-hour reading. The CFDA-modified

method can correctly classify these strains as
susceptible [6].

High Inter-
laboratory
Variability [6]

Subjective visual endpoint
determination.

Implement rigorous training. Use reference strains
(C. parapsilosis ATCC 22019, C. krusei ATCC

6258) for quality control [5].

Discrepant
Results with
Alternative
Methods [5]

Method-dependent

differences (e.g., Etest,
disk diffusion vs. reference

BMD).

Validate all alternative methods against the

reference BMD. For disk diffusion, use Rosco
Neo-Sensitabs with updated breakpoints (R ≤16

mm, S ≥30 mm) for better agreement [5].

Mechanisms of Resistance & Cross-Resistance

Understanding resistance mechanisms is key to interpreting MIC data and troubleshooting.

Target Site Alteration: Mutations in the ERG11 gene, which encodes the enzyme lanosterol 14-α-

demethylase, can reduce the binding affinity of fluconazole [1] [7]. Over 140 distinct amino acid
substitutions in Erg11 have been reported in C. albicans alone [7].

Drug Efflux Upregulation: Increased expression of efflux pumps (e.g., CDR1, CDR2 [ATP-binding
cassette family] and MDR1 [major facilitator family]) reduces intracellular drug accumulation [1] [7].

This often leads to cross-resistance across multiple azoles.
Biofilm Formation: The ability of Candida to form biofilms on devices is a major contributor to

breakthrough infections, as biofilms confer high levels of resistance [1].

The diagram below summarizes how these primary mechanisms work at a cellular level.
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[https://www.smolecule.com/products/b528110#fluconazole-mic-interpretation-breakthrough-infection-

susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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